Cas no 1306739-09-2 (2-({4-Allyl-5-(2-naphthyloxy)methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide)

• Product Name: 2-({4-Allyl-5-(2-naphthyloxy)methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide
• CAS No: 1306739-09-2
• MF: C₁₈H₁₉N₅O₂S
• MW: 369.440761804581
• MDL: MFCD19103410
• CID: 4693422
• Update Time: 2025-07-16

2-({4-Allyl-5-(2-naphthyloxy)methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-({4-allyl-5-[(2-naphthyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetohydrazide
• 2-((4-Allyl-5-((naphthalen-2-yloxy)methyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
• 2-((4-Allyl-5-[(2-naphthyloxy)methyl]-4h-1,2,4-triazol-3-yl)thio)acetohydrazide
• T4683
• 2-({5-[(naphthalen-2-yloxy)methyl]-4-(prop-2-en-1-yl)-1,2,4-triazol-3-yl}sulfanyl)acetohydrazide
• acetic acid, [[5-[(2-naphthalenyloxy)methyl]-4-(2-propenyl)-4H-1,2,4-triazo
• 2-({4-Allyl-5-(2-naphthyloxy)methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide

• MDL： MFCD19103410
• Inchi： 1S/C18H19N5O2S/c1-2-9-23-16(21-22-18(23)26-12-17(24)20-19)11-25-15-8-7-13-5-3-4-6-14(13)10-15/h2-8,10H,1,9,11-12,19H2,(H,20,24)
• InChI Key： HTARLGVTDQVIAG-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1=NN=C(COC2=CC=C3C=CC=CC3=C2)N1CC=C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 481
• Topological Polar Surface Area: 120

2-({4-Allyl-5-(2-naphthyloxy)methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-({4-Allyl-5-(2-naphthyloxy)methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide

Comprehensive Overview of 2-({4-Allyl-5-(2-naphthyloxy)methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide (CAS No. 1306739-09-2)

2-({4-Allyl-5-(2-naphthyloxy)methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide (CAS No. 1306739-09-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of 1,2,4-triazole derivatives, which are widely studied for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a naphthyloxy moiety and an allyl group in its structure further enhances its reactivity and potential for functionalization, making it a valuable intermediate in drug discovery and development.

The molecular structure of 2-({4-Allyl-5-(2-naphthyloxy)methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide combines a triazole ring with a thioacetohydrazide side chain, which contributes to its versatility in chemical synthesis. Researchers have explored its use in the design of novel enzyme inhibitors and receptor modulators, particularly in the context of inflammatory diseases and metabolic disorders. Recent studies have also highlighted its potential as a scaffold for targeted drug delivery systems, addressing the growing demand for precision medicine solutions.

In the context of current trends, the compound aligns with the increasing focus on heterocyclic chemistry and small-molecule therapeutics. With the rise of AI-driven drug discovery, compounds like 2-({4-Allyl-5-(2-naphthyloxy)methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide are being computationally screened for their binding affinities to various biological targets. This approach accelerates the identification of promising candidates for further experimental validation, reducing time and costs in the drug development pipeline.

The synthesis of 2-({4-Allyl-5-(2-naphthyloxy)methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide typically involves multi-step reactions, including cyclization, alkylation, and thioether formation. Optimizing these processes is critical to achieving high yields and purity, which are essential for its application in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize the compound and ensure its quality.

From a commercial perspective, 2-({4-Allyl-5-(2-naphthyloxy)methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide is available through specialized chemical suppliers catering to the research and pharmaceutical industries. Its CAS No. 1306739-09-2 serves as a unique identifier, facilitating procurement and regulatory compliance. As the demand for custom synthesis and building blocks grows, this compound is likely to see increased utilization in both academic and industrial settings.

In summary, 2-({4-Allyl-5-(2-naphthyloxy)methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide represents a compelling example of how heterocyclic compounds can drive innovation in medicinal chemistry. Its structural complexity and functional diversity make it a valuable tool for researchers exploring new therapeutic avenues. As the field evolves, this compound may play a pivotal role in addressing unmet medical needs and advancing the frontiers of drug discovery.